Cas no 82774-19-4 (Ethanimidothioic acid,N-[[[[(benzoylhexylamino)thio]methylamino]carbonyl]oxy]-, methyl ester)

• Product name: Ethanimidothioic acid,N-[[[[(benzoylhexylamino)thio]methylamino]carbonyl]oxy]-, methyl ester
• CAS No: 82774-19-4
• MF: C₁₈H₂₇N₃O₃S₂
• MW: 397.555281877518
• CID: 1806772

Ethanimidothioic acid,N-[[[[(benzoylhexylamino)thio]methylamino]carbonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid,N-[[[[(benzoylhexylamino)thio]methylamino]carbonyl]oxy]-, methyl ester
• Ethanimidothioic acid, N-[[[[(benzoylhexylamino)thio]methylamino]carbonyl]oxy]-, methyl ester

• Inchi： 1S/C18H27N3O3S2/c1-5-6-7-11-14-21(17(22)16-12-9-8-10-13-16)26-20(3)18(23)24-19-15(2)25-4/h8-10,12-13H,5-7,11,14H2,1-4H3
• InChI Key： UPOGEOWGEDXDKS-UHFFFAOYSA-N
• SMILES： C(=NOC(N(SN(C(=O)C1=CC=CC=C1)CCCCCC)C)=O)(SC)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 491.3±28.0 °C(Predicted)
• pka: -1.95±0.70(Predicted)